Cas no 331277-32-8 (1,3-Benzenedicarboxylic acid, bis[2-(3-nitrophenyl)-2-oxoethyl] ester)

• Product Name: 1,3-Benzenedicarboxylic acid, bis[2-(3-nitrophenyl)-2-oxoethyl] ester
• CAS No: 331277-32-8
• MF: C₂₄H₁₆N₂O₁₀
• MW: 492.391246795654
• CID: 1455439
• Update Time: 2024-08-25

1,3-Benzenedicarboxylic acid, bis[2-(3-nitrophenyl)-2-oxoethyl] ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, bis[2-(3-nitrophenyl)-2-oxoethyl] ester
• 1,3-Benzenedicarboxylic acid, 1,3-bis[2-(3-nitrophenyl)-2-oxoethyl] ester

• Inchi： 1S/C24H16N2O10/c27-21(15-4-2-8-19(11-15)25(31)32)13-35-23(29)17-6-1-7-18(10-17)24(30)36-14-22(28)16-5-3-9-20(12-16)26(33)34/h1-12H,13-14H2
• InChI Key： FRWHWPZVBFQTIW-UHFFFAOYSA-N
• SMILES： C1(C(OCC(C2=CC=CC([N+]([O-])=O)=C2)=O)=O)=CC=CC(C(OCC(C2=CC=CC([N+]([O-])=O)=C2)=O)=O)=C1

Computed Properties

• Exact Mass: 492.08048

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 689.2±55.0 °C(Predicted)
• PSA: 173.02